Cas no 95902-29-7 (Benzoic acid, 3-(mercaptomethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(mercaptomethyl)-, methyl ester
• CAS No: 95902-29-7
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 4355723
• PubChem ID: 10419823
• Update Time: 2025-04-24

Benzoic acid, 3-(mercaptomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(mercaptomethyl)-, methyl ester
• methyl 3-(mercaptomethyl)benzoate
• Methyl 3-mercaptomethylbenzoate
• DOOJMMFHYWPLDY-UHFFFAOYSA-N
• 95902-29-7
• DB-186858
• SCHEMBL8862047

• Inchi： 1S/C9H10O2S/c1-11-9(10)8-4-2-3-7(5-8)6-12/h2-5,12H,6H2,1H3
• InChI Key： DOOJMMFHYWPLDY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CS)=C1

Computed Properties

• Exact Mass: 182.04015073Da
• Monoisotopic Mass: 182.04015073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.3Ų